Cas no 2229557-31-5 (1-1-(3-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229557-31-5
• MF: C₁₂H₁₃ClFN
• MW: 225.689725637436
• CID: 6335349
• PubChem ID: 165850149
• Update Time: 2025-06-14

1-1-(3-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine
• EN300-1977224
• 1-[1-(3-chloro-5-fluorophenyl)cyclopropyl]cyclopropan-1-amine
• 2229557-31-5

• Inchi： 1S/C12H13ClFN/c13-9-5-8(6-10(14)7-9)11(1-2-11)12(15)3-4-12/h5-7H,1-4,15H2
• InChI Key： COYRBNHLGUSHKT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1(CC1)C1(CC1)N)F

Computed Properties

• Exact Mass: 225.0720553g/mol
• Monoisotopic Mass: 225.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(3-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine

Research Brief on 1-1-(3-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine (CAS: 2229557-31-5)

1-1-(3-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine (CAS: 2229557-31-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylamine scaffold and halogenated phenyl ring, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-1-(3-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine involves a multi-step process that includes the formation of the cyclopropyl ring and subsequent functionalization with the chloro-fluorophenyl group. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to improve yield and enantiomeric purity. The compound's structural complexity and stereochemical features make it a challenging yet rewarding target for synthetic chemists.

Pharmacological evaluations have revealed that 1-1-(3-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine exhibits high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. In vitro studies using cell-based assays have demonstrated its ability to modulate receptor activity with nanomolar potency. These findings suggest its potential utility in treating neuropsychiatric disorders such as depression, anxiety, and schizophrenia. However, further in vivo studies are required to validate its efficacy and safety profiles.

Recent preclinical studies have also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Preliminary data indicate good blood-brain barrier penetration, a critical factor for CNS-targeted therapeutics. However, challenges such as metabolic stability and potential drug-drug interactions need to be addressed in future research. Computational modeling and structure-activity relationship (SAR) studies are being conducted to optimize the compound's properties and reduce off-target effects.

In addition to its CNS applications, 1-1-(3-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine has shown activity against other biological targets, including enzymes involved in inflammatory pathways. This broad spectrum of activity highlights its versatility and potential for repurposing in different therapeutic areas. Collaborative efforts between academia and industry are underway to accelerate its development and translate these findings into clinical applications.

In conclusion, 1-1-(3-chloro-5-fluorophenyl)cyclopropylcyclopropan-1-amine represents a promising candidate for further drug development. Its unique chemical structure, combined with its diverse pharmacological activities, positions it as a valuable tool for understanding disease mechanisms and discovering new treatments. Continued research and optimization will be essential to unlock its full therapeutic potential and address the remaining challenges in its development.